C.I. Food Blue 1-aluminum lake
C.I. Food Blue 1-aluminum lake
C.I. Pigment Blue 63 is a member of hydroxyindoles.
Brand Name:
Vulcanchem
CAS No.:
1342-11-6
VCID:
VC20943320
InChI:
InChI=1S/C16H10N2O8S2.Al/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17,19H,(H,21,22,23)(H,24,25,26);/q;+3
SMILES:
C1=CC2=C(C=C1S(=O)(=O)O)C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4)S(=O)(=O)O)O.[Al+3]
Molecular Formula:
C16H10AlN2O8S2+3
Molecular Weight:
449.4 g/mol
C.I. Food Blue 1-aluminum lake
CAS No.: 1342-11-6
Cat. No.: VC20943320
Molecular Formula: C16H10AlN2O8S2+3
Molecular Weight: 449.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | C.I. Pigment Blue 63 is a member of hydroxyindoles. |
|---|---|
| CAS No. | 1342-11-6 |
| Molecular Formula | C16H10AlN2O8S2+3 |
| Molecular Weight | 449.4 g/mol |
| IUPAC Name | aluminum;2-(3-hydroxy-5-sulfo-1H-indol-2-yl)-3-oxoindole-5-sulfonic acid |
| Standard InChI | InChI=1S/C16H10N2O8S2.Al/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17,19H,(H,21,22,23)(H,24,25,26);/q;+3 |
| Standard InChI Key | KKHVNJFMNFIZLB-IERUDJENSA-N |
| Isomeric SMILES | C1=CC2=C(C=C1S(=O)(=O)O)C(=O)/C(=C\3/C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)/N2.[Al+3] |
| SMILES | C1=CC2=C(C=C1S(=O)(=O)O)C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4)S(=O)(=O)O)O.[Al+3] |
| Canonical SMILES | C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3] |
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